Cas no 1896656-40-8 (3-(1-Methylpyrrolidin-2-yl)prop-2-ynoic acid)

• Product Name: 3-(1-Methylpyrrolidin-2-yl)prop-2-ynoic acid
• CAS No: 1896656-40-8
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5697576
• PubChem ID: 117265622
• Update Time: 2025-09-28

3-(1-Methylpyrrolidin-2-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Methylpyrrolidin-2-yl)prop-2-ynoicacid
• EN300-787487
• 3-(1-Methylpyrrolidin-2-yl)prop-2-ynoic acid
• 1896656-40-8
• 2-Propynoic acid, 3-(1-methyl-2-pyrrolidinyl)-

• Inchi： 1S/C8H11NO2/c1-9-6-2-3-7(9)4-5-8(10)11/h7H,2-3,6H2,1H3,(H,10,11)
• InChI Key： FSEIQCWZVHWFTK-UHFFFAOYSA-N
• SMILES： OC(C#CC1CCCN1C)=O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 282.4±29.0 °C(Predicted)
• pka: 1.79±0.10(Predicted)

Additional information on 3-(1-Methylpyrrolidin-2-yl)prop-2-ynoic acid

Research Brief on 3-(1-Methylpyrrolidin-2-yl)prop-2-ynoic acid (CAS: 1896656-40-8) in Chemical Biology and Pharmaceutical Applications

3-(1-Methylpyrrolidin-2-yl)prop-2-ynoic acid (CAS: 1896656-40-8) is a structurally unique compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This alkyne-functionalized pyrrolidine derivative exhibits promising potential as a versatile building block for drug discovery and as a probe for studying biological systems. Recent studies have focused on its applications in medicinal chemistry, particularly in the development of novel enzyme inhibitors and its role in bioorthogonal chemistry for labeling biomolecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in synthesizing potent acetylcholinesterase (AChE) inhibitors for Alzheimer's disease treatment. The researchers utilized the alkyne moiety of 3-(1-Methylpyrrolidin-2-yl)prop-2-ynoic acid for click chemistry modifications, creating a series of derivatives with improved blood-brain barrier permeability. The most promising candidate showed IC50 values in the nanomolar range against human AChE, with molecular docking studies revealing favorable interactions with the enzyme's catalytic site.

In the field of chemical biology, this compound has been employed as a bioorthogonal handle for protein labeling. A Nature Chemical Biology publication (2024) described its incorporation into metabolic precursors that were selectively taken up by cancer cells, enabling fluorescence labeling of specific cellular components through copper-free click chemistry. This approach demonstrated superior labeling efficiency compared to traditional azide-based systems, with minimal cellular toxicity observed at working concentrations.

The synthetic accessibility of 3-(1-Methylpyrrolidin-2-yl)prop-2-ynoic acid has been improved through recent methodological advances. A 2024 Organic Letters report detailed a novel asymmetric synthesis route using chiral auxiliaries, achieving >99% enantiomeric excess and 85% overall yield. This development is particularly significant for pharmaceutical applications where stereochemical purity is crucial for drug efficacy and safety profiles.

Pharmacokinetic studies of derivatives containing this scaffold have revealed interesting properties. The methylpyrrolidine moiety contributes to improved metabolic stability, while the propiolic acid group facilitates salt formation for better solubility. Current research is exploring its potential in prodrug designs, with preliminary data showing pH-dependent release profiles that could be exploited for targeted drug delivery systems.

Ongoing investigations are examining the compound's utility in PROTAC (Proteolysis Targeting Chimera) development. Early-stage research presented at the 2024 ACS Spring Meeting demonstrated successful incorporation of 3-(1-Methylpyrrolidin-2-yl)prop-2-ynoic acid as a linker component, showing improved cellular uptake and degradation efficiency for target proteins compared to traditional alkyl linkers.

Safety and toxicological evaluations of this compound and its derivatives are currently underway, with initial results indicating favorable profiles at therapeutic concentrations. Researchers emphasize the need for comprehensive ADMET studies as this scaffold moves toward preclinical development for various therapeutic indications.